Cas no 1903186-53-7 (1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1903186-53-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5906964
• PubChem ID: 117549571
• Update Time: 2025-05-23

1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid
• 1903186-53-7
• EN300-1814445

• Inchi： 1S/C8H12O3/c1-7(4-11-5-7)8(2-3-8)6(9)10/h2-5H2,1H3,(H,9,10)
• InChI Key： DKMHRTIBWSYJEK-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid

1-(3-Methyloxetan-3-yl)cyclopropane-1-carboxylic acid

1-(3-Methyloxetan-3-yl)cyclopropane-1-carboxylic acid, also known by its CAS number 1903186-53-7, is a unique organic compound with a complex structure that has garnered attention in both academic and industrial research. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their strained ring systems and potential applications in drug discovery and material science.

The molecular structure of 1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring fused with a carboxylic acid group and a substituted oxetane moiety. The oxetane ring, which is a four-membered cyclic ether, adds additional complexity to the molecule, making it an interesting subject for studying steric effects and electronic interactions in organic chemistry.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for drug design. Researchers have explored its ability to inhibit certain enzymes, such as kinases and proteases, which are implicated in various diseases like cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid has shown potential in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in the development of advanced materials, such as high-performance polymers or nanomaterials.

From a synthetic standpoint, the compound is typically prepared through multi-step organic synthesis involving the coupling of cyclopropane derivatives with oxetane-containing precursors. The synthesis often requires precise control over reaction conditions to achieve high yields and purity, reflecting the challenges associated with constructing strained ring systems.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of 1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid at an unprecedented level of detail. These studies have provided insights into its stability, reactivity, and potential interactions with biological systems.

The compound's physical properties, including its melting point, solubility, and spectroscopic characteristics, have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These analyses are crucial for confirming the compound's identity and understanding its behavior under various conditions.

In conclusion, 1-(3-methyloxetan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1903186-53-7) is a versatile compound with significant potential across multiple fields of research. Its unique structure, combined with recent advances in synthetic and computational methods, positions it as a valuable tool for advancing scientific knowledge and practical applications.